Cas no 2137576-55-5 (2-(cyclobutylmethyl)-2H-indazol-6-amine)

• Product Name: 2-(cyclobutylmethyl)-2H-indazol-6-amine
• CAS No: 2137576-55-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5790893
• PubChem ID: 165855610
• Update Time: 2025-10-23

2-(cyclobutylmethyl)-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2137576-55-5
• 2-(cyclobutylmethyl)-2H-indazol-6-amine
• EN300-804011

• Inchi： 1S/C12H15N3/c13-11-5-4-10-8-15(14-12(10)6-11)7-9-2-1-3-9/h4-6,8-9H,1-3,7,13H2
• InChI Key： DZDFGKMXAJQIKW-UHFFFAOYSA-N
• SMILES： N1(C=C2C=CC(=CC2=N1)N)CC1CCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(cyclobutylmethyl)-2H-indazol-6-amine

Comprehensive Overview of 2-(cyclobutylmethyl)-2H-indazol-6-amine (CAS No. 2137576-55-5): Properties, Applications, and Research Insights

The compound 2-(cyclobutylmethyl)-2H-indazol-6-amine (CAS No. 2137576-55-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. As a derivative of the indazole family, this molecule exhibits a cyclobutylmethyl substitution at the 2-position and an amine group at the 6-position, making it a versatile scaffold for drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and receptor targeting, which aligns with current trends in precision medicine and personalized therapeutics.

One of the most searched questions about 2-(cyclobutylmethyl)-2H-indazol-6-amine revolves around its synthetic routes and purity optimization. Given the growing demand for high-quality intermediates in drug development, synthetic chemists are focusing on scalable and cost-effective methods to produce this compound. Recent advancements in catalytic cyclization and amine protection strategies have improved yields and reduced byproducts, addressing key challenges in large-scale manufacturing. Additionally, the compound's solubility and stability under physiological conditions are critical parameters for its applicability in in vitro and in vivo studies, topics frequently queried in academic and industrial forums.

From a therapeutic perspective, 2-(cyclobutylmethyl)-2H-indazol-6-amine is often discussed in relation to its potential as a small-molecule modulator for various diseases. For instance, its structural similarity to known indazole-based inhibitors has prompted investigations into its efficacy against inflammatory disorders and oncogenic signaling. These areas resonate with global health trends, such as the search for novel anti-cancer agents and immune regulators. Moreover, the compound's pharmacokinetic profile—including its metabolic stability and bioavailability—is a hot topic among researchers aiming to optimize drug-like properties.

Another trending aspect of 2-(cyclobutylmethyl)-2H-indazol-6-amine is its utility in chemical biology and probe development. With the rise of target identification technologies, such as affinity-based proteomics, this compound serves as a valuable tool for elucidating protein-ligand interactions. Its selectivity and binding affinity are frequently analyzed using computational modeling and high-throughput screening, methodologies that dominate contemporary drug discovery pipelines. These applications highlight the compound's relevance in bridging gaps between basic research and translational science.

Environmental and green chemistry considerations are also pivotal in discussions about 2137576-55-5. As sustainability becomes a priority in chemical synthesis, researchers are evaluating eco-friendly solvents and catalysts for producing this compound. Questions about its biodegradability and toxicity profile are common among regulatory bodies and environmental scientists, reflecting broader societal concerns about sustainable pharmaceuticals.

In summary, 2-(cyclobutylmethyl)-2H-indazol-6-amine (CAS No. 2137576-55-5) represents a multifaceted compound with wide-ranging implications in modern science. Its structural ingenuity, coupled with its potential in therapeutic development and chemical tools, ensures its continued prominence in research. By addressing frequently searched topics—such as synthesis optimization, biological activity, and environmental impact—this overview provides a holistic perspective tailored to both experts and newcomers in the field.